![molecular formula C19H31N3 B5786712 1-(1-benzyl-4-piperidinyl)-4-isopropylpiperazine](/img/structure/B5786712.png)
1-(1-benzyl-4-piperidinyl)-4-isopropylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-benzyl-4-piperidinyl)-4-isopropylpiperazine, commonly known as BZP, is a synthetic compound that belongs to the piperazine family. It was initially developed as an anti-parasitic drug but later gained popularity as a recreational drug. BZP is a central nervous system stimulant that produces effects similar to amphetamines. BZP is a Schedule III controlled substance in the United States and is illegal in many countries.
Mechanism of Action
BZP acts as a stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, appetite, and sleep. BZP also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the brain.
Biochemical and Physiological Effects:
BZP produces a range of biochemical and physiological effects. These effects include increased heart rate, blood pressure, body temperature, and respiratory rate. BZP also causes the release of glucose and fatty acids into the bloodstream, providing the body with energy. BZP can also cause anxiety, paranoia, and hallucinations.
Advantages and Limitations for Lab Experiments
BZP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its effects are well-documented. BZP can also be used as a model compound to study the effects of other piperazine derivatives. However, the recreational use of BZP has led to its classification as a controlled substance, making it difficult to obtain for research purposes.
Future Directions
There are several potential future directions for research on BZP. One area of interest is the development of BZP analogs with improved therapeutic potential. Another area of interest is the study of the long-term effects of BZP use on the brain and body. Additionally, research could be conducted on the potential use of BZP in combination with other drugs for the treatment of neurological disorders.
Synthesis Methods
BZP is synthesized by reacting piperazine with benzyl chloride and isopropylamine. The reaction results in the formation of 1-(1-benzyl-4-piperidinyl)-4-isopropylpiperazine. The synthesis of BZP is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
BZP has been the subject of scientific research due to its potential as a therapeutic agent. Studies have shown that BZP has anti-inflammatory and analgesic properties. BZP has also been studied for its potential use in treating neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
1-(1-benzylpiperidin-4-yl)-4-propan-2-ylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H31N3/c1-17(2)21-12-14-22(15-13-21)19-8-10-20(11-9-19)16-18-6-4-3-5-7-18/h3-7,17,19H,8-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGYRXUZTFBOLMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)C2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H31N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Benzylpiperidin-4-yl)-4-(propan-2-yl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.